Cas no 62939-01-9 (1-Pyrrolidinecarboxylic acid, 3-pyridinyl ester)

• Product name: 1-Pyrrolidinecarboxylic acid, 3-pyridinyl ester
• CAS No: 62939-01-9
• MF: C₁₀H₁₂N₂O₂
• MW: 192.21448
• CID: 428524
• PubChem ID: 13371960

1-Pyrrolidinecarboxylic acid, 3-pyridinyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-pyridinyl ester
• pyridin-3-yl pyrrolidine-1-carboxylate
• DTXSID80538573
• 62939-01-9

• Inchi： InChI=1S/C10H12N2O2/c13-10(12-6-1-2-7-12)14-9-4-3-5-11-8-9/h3-5,8H,1-2,6-7H2
• InChI Key： BPXUFTBIXQGKEU-UHFFFAOYSA-N
• SMILES： C1CCN(C1)C(=O)OC2=CN=CC=C2

Computed Properties

• Exact Mass: 192.08996
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų
• XLogP3: 1.1

Experimental Properties

• PSA: 42.43